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CAS No.: 6145-43-3

Cat. No.: B1605261

Get Quote

Abstract
N,N',N''-Trimethylguanidine (TMG) is a potent, non-nucleophilic organic superbase (pKₐ

~13.6 in H₂O; ~23.3 in MeCN) widely utilized in organic synthesis and polymer chemistry.

Unlike amidine bases (e.g., DBU, DBN), TMG offers a unique balance of high basicity and

moderate steric hindrance, making it an ideal catalyst for base-mediated transformations such

as the Henry reaction, Michael additions, and the Ring-Opening Polymerization (ROP) of cyclic

esters. This guide details the physicochemical properties of TMG, safety protocols, and

optimized experimental procedures for its primary applications.

Chemical Profile & Properties[1][2][3][4][5]
TMG is distinguished by the resonance stabilization of its conjugate acid (guanidinium cation).

Its basicity is significantly higher than triethylamine (TEA) but generally lower than

phosphazene bases, positioning it as a "goldilocks" reagent for reactions requiring strong

deprotonation without the side reactions associated with harsher alkoxides.
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Property Value / Description Relevance

CAS Number 6145-43-3 Identification

Molecular Weight 101.15 g/mol Stoichiometry calculations

Boiling Point ~160 °C
High boiling point allows for

elevated temp reactions

pKₐ (H₂O) ~13.6
Strong base in aqueous/protic

media

pKₐ (MeCN) ~23.3
Superbase behavior in aprotic

organic solvents

Solubility
Miscible in H₂O, EtOH, THF,

MeCN, Toluene
Versatile solvent compatibility

Nucleophilicity Moderate to Low

Reduced risk of nucleophilic

attack on electrophiles

compared to primary amines

Safety & Handling (Critical)
Hazard Class: Corrosive (Category 1B), Flammable Liquid (Category 3).

Engineering Controls: All transfers must be performed in a fume hood. TMG releases caustic

vapors that can damage respiratory mucosa.

PPE: Neoprene or Nitrile gloves (double gloving recommended), chemical splash goggles,

and a lab coat.

Incompatibility: Reacts violently with strong acids and oxidizing agents. Absorbs CO₂ from air

(see Section 6); store under inert atmosphere (Ar or N₂) to maintain titer.

First Aid: In case of skin contact, wash immediately with polyethylene glycol 400, then plenty

of water.
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Application 1: The Henry (Nitroaldol) Reaction[4][5]
[6][7][8][9][10]
TMG is a superior catalyst for the Henry reaction, promoting the addition of nitroalkanes to

aldehydes/ketones. Its basicity is sufficient to deprotonate the

-proton of the nitroalkane (pKₐ ~10 for nitromethane) without inducing retro-aldol or dehydration
side reactions often seen with hydroxide bases.

Reaction Mechanism
The reaction proceeds via a reversible deprotonation of the nitroalkane to form a nitronate

anion, which attacks the carbonyl carbon.[1] The resulting alkoxide is protonated by the

conjugate acid (TMGH⁺).
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Figure 1: Catalytic cycle of TMG-mediated nitroaldol reaction.

Experimental Protocol
Objective: Synthesis of 2-nitro-1-phenylethanol from benzaldehyde and nitromethane.

Preparation: Flame-dry a 25 mL round-bottom flask (RBF) containing a magnetic stir bar.

Purge with Nitrogen.

Charging: Add Benzaldehyde (1.0 mmol, 106 mg) and Nitromethane (5.0 mmol, 0.27 mL, 5

equiv) to the flask.
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Note: Excess nitromethane serves as both reagent and co-solvent, driving the equilibrium

forward.

Solvent: Add anhydrous THF (3.0 mL).

Catalyst Addition: Add TMG (0.1 mmol, 12.5 µL, 10 mol%) via microsyringe.

Reaction: Stir at 0 °C to Room Temperature (RT). Monitor by TLC (EtOAc/Hexane 1:4).

Typical time: 30 mins to 4 hours.[2]

Quenching: Once conversion >95%, quench by adding saturated aqueous NH₄Cl (5 mL).

Workup: Extract with EtOAc (3 x 10 mL). Wash combined organics with brine, dry over

Na₂SO₄, and concentrate in vacuo.

Purification: Flash column chromatography (Silica gel).

Application 2: Ring-Opening Polymerization (ROP)
of Lactide
TMG acts as an organocatalyst for the ROP of cyclic esters (lactide, caprolactone). It operates

via a "bifunctional" activation mechanism, often activating the alcohol initiator through H-

bonding, increasing its nucleophilicity.

Mechanism & Workflow[5]
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Start: ROP Setup

Drying Step:
Lactide (Recryst. Toluene)
TMG (Distilled over CaH2)
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Propagation:
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Termination:
Add Benzoic Acid
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Figure 2: Workflow for moisture-sensitive organocatalytic polymerization.

Experimental Protocol
Objective: Synthesis of Poly(L-lactide) (PLLA) using Benzyl Alcohol (BnOH) initiator.

Reagent Prep:

L-Lactide: Recrystallize twice from dry toluene. Store in glovebox.

TMG: Distill over CaH₂ under reduced pressure.
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DCM (Solvent): Dry over activated alumina columns.

Setup: In a glovebox, charge a vial with L-Lactide (1.0 g, 6.94 mmol).

Initiator: Add Benzyl Alcohol (14.4 µL, 0.138 mmol) for a target Degree of Polymerization

(DP) of 50.

Solvent: Add anhydrous DCM (3.5 mL) to dissolve the monomer ([M]₀ ~ 2.0 M).

Catalysis: Add TMG (0.5 - 1.0 mol% relative to monomer) to start the reaction.

Monitoring: Stir at RT. Aliquots can be taken for ¹H NMR analysis (methine signal shift).

Reaction time: Typically < 1 hour for TMG.

Termination: Remove from glovebox and immediately add Benzoic Acid (excess) or Acetyl

Chloride to quench the basic catalyst.

Precipitation: Drop the reaction mixture into cold Methanol (100 mL) to precipitate the

polymer. Filter and dry under vacuum.

Application 3: CO₂ Capture (Switchable Solvents)
TMG reacts reversibly with CO₂ in the presence of alcohols to form alkylcarbonate salts (ionic

liquids). This property is used in "Switchable Polarity Solvents" (SPS).

Protocol:

Mix TMG and an alcohol (e.g., Methanol or Hexanol) in a 1:1 molar ratio. The solution is a

non-polar liquid.

Bubble dry CO₂ gas through the solution for 15-30 minutes.

Observation: The liquid will become viscous and polar (ionic liquid form: [TMGH]⁺[ROCO₂]⁻).

Reversal: Bubble N₂ or Argon through the mixture at 60 °C to release CO₂ and return to the

non-polar liquid state.
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Troubleshooting & Optimization
Issue Probable Cause Corrective Action

Low Yield (Henry) Retro-aldol reaction
Lower temperature (0 °C or

-10 °C); reduce reaction time.

No Polymerization (ROP) Moisture contamination

TMG is hygroscopic. Ensure

lactide and solvent are <10

ppm H₂O.

Broad PDI (ROP) Transesterification

Stop reaction at <90%

conversion; reduce catalyst

loading.

Precipitate in TMG bottle Carbonate formation

TMG has absorbed

atmospheric CO₂. Distill before

use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605261?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

